Cas no 61786-59-2 (ethyl S-decylcysteinate)

• Product Name: ethyl S-decylcysteinate
• CAS No: 61786-59-2
• MF: C₁₅H₃₁NO₂S
• MW: 289.477143526077
• CID: 955114
• PubChem ID: 431951
• Update Time: 2025-04-19

ethyl S-decylcysteinate Chemical and Physical Properties

Names and Identifiers

• ethyl S-decylcysteinate
• ethyl 2-amino-3-decylsulfanylpropanoate
• 61786-59-2
• DTXSID40330717
• AKOS013457968

• Inchi： 1S/C15H31NO2S/c1-3-5-6-7-8-9-10-11-12-19-13-14(16)15(17)18-4-2/h14H,3-13,16H2,1-2H3
• InChI Key： FNEQFXSVXDLGJT-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)OCC)N)CCCCCCCCCC

Computed Properties

• Exact Mass: 289.20773
• Monoisotopic Mass: 289.20755041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 52.32